[3-(trifluoromethyl)phenyl]methyl 1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [3-(trifluoromethyl)phenyl]methyl 1-(2-ethoxyphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C20H18F3N3O3/c1-3-28-17-10-5-4-9-16(17)26-13(2)18(24-25-26)19(27)29-12-14-7-6-8-15(11-14)20(21,22)23/h4-11H,3,12H2,1-2H3
• InChI Key: FHSADISTUNZNCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=C(N=N2)C(=O)OCC3=CC(=CC=C3)C(F)(F)F)C
• Molecular Formula: C20H18F3N3O3
• Molecular Weight: 405.4 g/mol
• CAS No.: 1040636-27-8

Description

The compound [3-(trifluoromethyl)phenyl]methyl 1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a triazole-based carboxylate ester featuring three key structural elements:

A 1,2,3-triazole core substituted with a methyl group at position 2.

A 2-ethoxyphenyl group at position 1 of the triazole, introducing steric and electronic effects due to the ortho-substituted ethoxy moiety.

A [3-(trifluoromethyl)phenyl]methyl ester at position 4, contributing enhanced lipophilicity and metabolic stability via the electron-withdrawing trifluoromethyl group.

Comparison with Similar Compounds

Substituent Variations on the Benzyl Ester Group

The trifluoromethyl group on the benzyl ester distinguishes the target compound from analogs with alternative substituents:

Compound Name	Substituent on Benzyl Ester	Molecular Weight (g/mol)	Key Properties	Reference
[3-(Trifluoromethyl)phenyl]methyl ester (Target)	3-CF₃	406.35*	High lipophilicity; metabolic stability	-
(2-Chlorophenyl)methyl 1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	2-Cl	371.82	Moderate lipophilicity; potential halogen bonding
Methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	4-Cl (on triazole phenyl)	251.67	Reduced steric hindrance; simpler ester group

Key Findings :

• Chlorine substituents may facilitate halogen bonding in target interactions, as seen in kinase inhibitors .

Positional Isomerism in the Triazole Core

The 1,2,3-triazole scaffold differs from 1,2,4-triazole analogs in electronic distribution and hydrogen-bonding capacity:

Compound Name	Triazole Type	Substituents	Molecular Weight (g/mol)	Reference
Target Compound	1,2,3-Triazole	5-Me, 1-(2-EtOPh), 4-COOCH₂(3-CF₃Ph)	406.35*	-
Ethyl 3-(3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-5-carboxylate	1,2,4-Triazole	3-CF₃Ph at position 3	287.22

Key Findings :

• 1,2,4-Triazoles are more thermally stable but may show reduced reactivity in click chemistry applications .

Substituent Effects on the Aromatic Rings

The 2-ethoxyphenyl group at position 1 contrasts with para-substituted analogs:

Compound Name	Substituent on Triazole Phenyl	Molecular Weight (g/mol)	Steric/Electronic Effects	Reference
Target Compound	2-EtOPh	406.35*	Steric hindrance; ortho-effect	-
1-(4-Methoxyphenyl)-4-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazole (3t)	4-MeOPh	325.30	Reduced steric bulk; enhanced resonance
4-Fluoro-1-(4-methoxybenzyl)-5-phenyl-1H-1,2,3-triazole (3o)	4-F, 4-MeOCH₂Ph	325.32	Electron-withdrawing fluorine; flexibility

Key Findings :

• Para-substituted methoxy groups enhance electron donation, improving solubility but possibly reducing metabolic stability .

Functional Group Variations: Ester vs. Urea/Carboxamide

The carboxylate ester group contrasts with urea or carboxamide derivatives:

Compound Name	Functional Group	Molecular Weight (g/mol)	Bioactivity Implications	Reference
Target Compound	Carboxylate ester	406.35*	Prodrug potential; ester hydrolysis	-
1-(3-Trifluoromethylphenyl)-3-(4-(4-((piperazinyl)methyl)thiazol-2-yl)phenyl)urea (11e)	Urea	534.10	Hydrogen-bond donor/acceptor capacity
1-(4-Ethoxyphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide	Carboxamide	354.37	Improved metabolic stability

Key Findings :

• Carboxylate esters are prone to hydrolysis, making them suitable as prodrugs, whereas ureas and carboxamides offer greater stability and direct target engagement .